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Compound of Interest

Compound Name: AXKO-0046 dihydrochloride

Cat. No.: B10854900

For Researchers, Scientists, and Drug Development Professionals

Introduction

AXKO-0046 dihydrochloride is a potent and highly selective inhibitor of human lactate
dehydrogenase B (LDHB), an enzyme implicated in cancer metabolism.[1][2][3][4][5] With an
EC50 value of 42 nM, this indole derivative demonstrates uncompetitive inhibition with respect
to both NADH and pyruvate.[1][2][3][6][7] Its unique mechanism involves binding to a novel
allosteric site on the LDHB tetramer, rather than the catalytic active site, making it a valuable
tool for investigating LDHB-associated pathways.[3][7][8] These application notes provide
detailed protocols for the preparation and handling of AXKO-0046 dihydrochloride solutions
in dimethyl sulfoxide (DMSO) for in vitro research applications.

Quantitative Data Presentation

The solubility and stock solution parameters for AXKO-0046 dihydrochloride (Molecular
Weight: 448.47 g/mol ) in DMSO are summarized below.[4]

Parameter Value Source
Solubility in DMSO 10 mM [9]

) 2 weeks at 4°C; 6 months at
Storage of Stock Solution 80°C [8]
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Stock Solution Preparation Guide (for DMSO)

Mass of AXKO- Mass of AXKO- Mass of AXKO-
Desired 0046 0046 0046
Concentration dihydrochloride for  dihydrochloride for dihydrochloride for
1mL 5 mL 10 mL
1mM 0.448 mg 2.24 mg 4.48 mg
5 mM 2.24mg 11.2 mg 22.4 mg
10 mM 4.48 mg 224 mg 44.8 mg

Experimental Protocols
Preparation of a 10 mM Stock Solution of AXKO-0046
Dihydrochloride in DMSO

Materials:

AXKO-0046 dihydrochloride powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes
Procedure:

e Pre-weighing Preparation: Allow the vial of AXKO-0046 dihydrochloride powder to
equilibrate to room temperature before opening to prevent condensation of moisture.

e Weighing: Carefully weigh out 4.48 mg of AXKO-0046 dihydrochloride powder and transfer
it to a sterile microcentrifuge tube.

e Solvent Addition: Add 1 mL of high-purity DMSO to the tube containing the powder.
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» Dissolution: Vortex the solution for 1-2 minutes to ensure complete dissolution. Gentle
warming (e.g., in a 37°C water bath for a few minutes) and/or sonication can be used to aid
dissolution if precipitation is observed.[10]

o Storage: Aliquot the 10 mM stock solution into smaller volumes in sterile, tightly sealed tubes
to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage (up to
6 months) or at 4°C for short-term storage (up to 2 weeks).[8]

Preparation of Working Solutions

Procedure:

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

 Dilution: Prepare the desired final concentration by diluting the stock solution with the
appropriate cell culture medium or assay buffer. For example, to prepare a 100 uM working
solution, dilute the 10 mM stock solution 1:100.

e Mixing: Gently mix the working solution by pipetting up and down or by gentle inversion.
Avoid vigorous vortexing, which can be detrimental to cells.

e Usage: It is recommended to prepare working solutions fresh for each experiment and use
them on the same day.[10]

Safety and Handling

o AXKO-0046 dihydrochloride is for research use only and not for human or veterinary use.
[2][11]

o Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound.[11]

» Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.[11]
 In case of contact with skin or eyes, rinse immediately with plenty of water.[11]

o Consult the Safety Data Sheet (SDS) for complete safety information.[11]
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Role of LDHB in Cellular Metabolism
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Workflow for AXKO-0046 Dihydrochloride Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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